![molecular formula C40H60N6O6S B1199629 5-[6-(3,5-dimethylphenyl)sulfanyl-5-ethyl-2,4-dioxo-pyrimidin-1-yl]-N-[12-[[1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]amino]dodecyl]pentanamide](/img/structure/B1199629.png)
5-[6-(3,5-dimethylphenyl)sulfanyl-5-ethyl-2,4-dioxo-pyrimidin-1-yl]-N-[12-[[1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]amino]dodecyl]pentanamide
Overview
Description
5-[6-(3,5-dimethylphenyl)sulfanyl-5-ethyl-2,4-dioxo-pyrimidin-1-yl]-N-[12-[[1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2-oxo-pyrimidin-4-yl]amino]dodecyl]pentanamide, also known as this compound, is a useful research compound. Its molecular formula is C40H60N6O6S and its molecular weight is 753 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C40H60N6O6S |
|---|---|
Molecular Weight |
753 g/mol |
IUPAC Name |
5-[6-(3,5-dimethylphenyl)sulfanyl-5-ethyl-2,4-dioxopyrimidin-1-yl]-N-[12-[[1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]amino]dodecyl]pentanamide |
InChI |
InChI=1S/C40H60N6O6S/c1-4-33-37(49)44-40(51)46(38(33)53-32-26-29(2)25-30(3)27-32)23-16-13-17-35(48)42-22-15-12-10-8-6-5-7-9-11-14-21-41-34-20-24-45(39(50)43-34)36-19-18-31(28-47)52-36/h20,24-27,31,36,47H,4-19,21-23,28H2,1-3H3,(H,42,48)(H,41,43,50)(H,44,49,51)/t31-,36+/m0/s1 |
InChI Key |
RLKILMJAZQUIFT-SVXHESJVSA-N |
Isomeric SMILES |
CCC1=C(N(C(=O)NC1=O)CCCCC(=O)NCCCCCCCCCCCCNC2=NC(=O)N(C=C2)[C@H]3CC[C@H](O3)CO)SC4=CC(=CC(=C4)C)C |
Canonical SMILES |
CCC1=C(N(C(=O)NC1=O)CCCCC(=O)NCCCCCCCCCCCCNC2=NC(=O)N(C=C2)C3CCC(O3)CO)SC4=CC(=CC(=C4)C)C |
Synonyms |
2',3'-dideoxy-4-N-(N-13-(6-(3,5-dimethylphenylthio)-5-ethyl-1-(5-oxopentyl)uracil)-13-azadodecyl)cytidine AZT-HEPT-uglycpd3 |
Origin of Product |
United States |
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